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Tert-butyl 1,8-

Compound Name: diazaspiro[5.5]undecane-8-
carboxylate

CAS No.: 1086394-59-3

Cat. No.: B1374900

Get Quote
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Tert-butyl 1,8-diazaspiro[5.5]Jundecane-8-carboxylate (CAS No: 1086394-59-3) is a
heterocyclic compound featuring a unique spirocyclic core, where two nitrogen-containing rings
share a single quaternary carbon atom. This rigid, three-dimensional structure is of significant
interest in drug discovery. Unlike flexible aliphatic diamines, the locked conformation of the
diazaspiro[5.5]undecane framework reduces the entropic penalty upon binding to a biological
target, often leading to enhanced potency and selectivity.

The presence of a tert-butyloxycarbonyl (Boc) protecting group on one of the nitrogen atoms is
a deliberate design choice. This group imparts stability, improves handling and solubility in
common organic solvents, and, most critically, allows for orthogonal functionalization of the two
distinct amine groups—a cornerstone of its utility in multi-step synthetic campaigns.[1] This
guide will delve into the practical aspects of utilizing this valuable intermediate.

Part 1: Core Physicochemical and Spectroscopic
Profile
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A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in synthesis. The key characteristics of tert-butyl 1,8-
diazaspiro[5.5]Jundecane-8-carboxylate are summarized below.

Property Value Source
CAS Number 1086394-59-3 [2][3][4]
Molecular Formula C14H26N202 [11[2][4]
Molecular Weight 254.37 g/mol [2][4]
Appearance Yellow oil [4]
Boiling Point 354.1 £ 15.0 °C (Predicted) [1114]
Density 1.05 + 0.1 g/cm? (Predicted) [4]

pKa 10.91 + 0.20 (Predicted) [4]
Storage 2-8°C, protect from light, (4]

sealed

Spectroscopic Signhatures

While a definitive spectrum should always be acquired from the specific batch in use, the
expected spectroscopic characteristics are as follows:

e 1H NMR: The spectrum would be characterized by a prominent singlet around 1.4-1.5 ppm
corresponding to the nine equivalent protons of the tert-butyl group. A complex series of
multiplets in the aliphatic region (typically 1.5-3.5 ppm) would represent the diastereotopic
methylene protons of the two piperidine rings.

e 13C NMR: Key signals would include the quaternary spiro carbon, the carbonyl carbon of the
Boc group (~155 ppm), the quaternary carbon of the tert-butyl group (~80 ppm), and the
methyl carbons of the tert-butyl group (~28 ppm). Multiple signals corresponding to the
methylene carbons of the rings would appear in the 20-60 ppm range.

» IR Spectroscopy: A strong absorption band around 1680-1700 cm~1 is indicative of the C=0
stretch of the carbamate (Boc group). The C-N stretching vibrations would be observed in
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the 1000-1250 cm~! region, while the N-H stretch of the secondary amine would appear as a
moderate band around 3300-3400 cm~1.

Part 2: Synthesis and Mechanistic Considerations

The synthesis of diazaspirocycles is a non-trivial task that requires careful planning. A robust
and logical pathway is essential for achieving good yields and purity. Below is a representative
synthetic workflow, followed by a detailed protocol that highlights the causal reasoning behind
each step.

Synthetic Workflow Overview

The following diagram illustrates a common strategy for constructing the 1,8-
diazaspiro[5.5]undecane core, culminating in the Boc-protected target compound. This multi-
step process relies on building the second ring onto a pre-functionalized piperidine precursor.

Core Synthesis Pathway

Click to download full resolution via product page

Caption: A representative synthetic workflow for the target compound.

Detailed Experimental Protocol and Rationale

This protocol describes a plausible synthesis based on established chemical transformations
for related structures.[5]

Step 1: Michael Addition of 1-Benzyl-4-piperidone with Acrylonitrile

e Protocol: To a stirred solution of 1-benzyl-4-piperidone (1.0 eq) in t-butanol at room
temperature, add a catalytic amount of potassium t-butoxide (0.1 eq). Add acrylonitrile (1.1
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eq) dropwise over 30 minutes, maintaining the temperature below 30°C. Stir the reaction for
12 hours. Monitor by TLC for the disappearance of the starting material. Quench the reaction
with saturated aqueous NH4Cl and extract with ethyl acetate.

o Causality: The t-butoxide acts as a base to generate the enolate of the piperidone, which
then serves as the nucleophile in a conjugate addition to acrylonitrile. t-Butanol is an ideal
solvent as it is polar enough to dissolve the reagents but does not interfere with the base.
The dropwise addition and temperature control are crucial to prevent polymerization of the

acrylonitrile.
Step 2: Reductive Cyclization

e Protocol: Dissolve the crude Michael adduct from Step 1 in methanol saturated with
ammonia. Add Raney Nickel (approx. 10% by weight) as a slurry in methanol. Hydrogenate
the mixture in a Parr apparatus at 50 psi Hz for 24 hours. Filter the catalyst through Celite
and concentrate the filtrate under reduced pressure.

o Causality: Raney Nickel is a highly effective catalyst for the reduction of the nitrile group to a
primary amine. The newly formed amine then undergoes spontaneous intramolecular
cyclization with the ketone to form an enamine or imine, which is subsequently reduced
under the same hydrogenating conditions to yield the cyclized diamine. The ammonia-
saturated methanol helps maintain a basic environment, favoring the free amine and
preventing side reactions.

Step 3 & 4: Lactam Formation and Reduction (Alternative to Step 2)

o Note: Many routes exist. An alternative involves forming a spiro-lactam which is then
reduced. A common strategy involves a Beckmann rearrangement or similar ring expansion,
followed by reduction with a powerful hydride agent like LiAlH4 in an anhydrous solvent such
as THF. This approach builds the second nitrogen into the ring system differently but
achieves the same core structure. The choice of route often depends on available starting
materials and desired stereochemistry.

Step 5: Debenzylation

o Protocol: Dissolve the crude spiro-diamine from the previous step in ethanol. Add Palladium
on carbon (10 mol% Pd). Hydrogenate the mixture at 50 psi Hz2 overnight. Filter the catalyst
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through Celite and concentrate the filtrate.

o Causality: The benzyl group is a common nitrogen protecting group that is readily cleaved by
catalytic hydrogenolysis.[5] This step is clean and efficient, yielding the free secondary amine
with gaseous toluene as the only byproduct, simplifying purification.

Step 6: Selective Boc Protection

o Protocol: Dissolve the debenzylated diamine (1.0 eq) in dichloromethane (DCM). Add
Diisopropylethylamine (DIPEA, 1.5 eq). Cool the solution to 0°C and add a solution of Di-tert-
butyl dicarbonate (Boc20, 1.05 eq) in DCM dropwise. Allow the reaction to warm to room
temperature and stir for 4 hours. Monitor by LC-MS. Upon completion, wash the reaction
mixture with water and brine, dry over Na2SOa4, and purify by column chromatography.

o Causality: The two nitrogen atoms in the 1,8-diazaspiro[5.5]undecane core have different
steric and electronic environments, allowing for selective protection. The less sterically
hindered nitrogen will react preferentially with the bulky Bocz20 reagent. DIPEA is used as a
non-nucleophilic base to scavenge the HCI generated during the reaction without competing
with the amine nucleophile. The reaction is run at 0°C initially to control the rate and improve
selectivity.

Part 3: Strategic Applications in Drug Discovery

The true value of tert-butyl 1,8-diazaspiro[5.5]Jundecane-8-carboxylate lies in its application
as a versatile scaffold for building complex, biologically active molecules.[1]

Utility as a Differentiated Diamine Scaffold

The orthogonal protection scheme is the key to its utility. The free secondary amine serves as
the first point of attachment, while the Boc-protected amine remains inert. After the initial
modification, the Boc group can be cleanly removed under acidic conditions (e.g.,
trifluoroacetic acid in DCM) to reveal the second amine for subsequent functionalization. This
allows for the precise and controlled assembly of molecules where two different R-groups are
attached to the spirocyclic core.
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Synthetic Utility Workflow

Add R-Y
Functionalization of NH Intermediate 1 Boc Deprotection Intermediate 2 Functionalization of second NH Final Product
(e.g., Acylation, Alkylation) (Spiro-NR?, N-Boc) (TFA or HCI) (Spiro-NR?, NH) (Spiro-NR?, NR?)

Click to download full resolution via product page

Caption: Workflow illustrating the sequential functionalization of the diamine.

Therapeutic Relevance

The rigid spirocyclic core is particularly valuable for designing ligands for targets where a
specific 3D orientation of functional groups is required for high-affinity binding. This is often the
case for:

e G-Protein Coupled Receptors (GPCRs): Where ligands must fit into well-defined binding
pockets.

e lon Channels: Where the scaffold can position functional groups to interact with the channel
pore.

e Enzyme Active Sites: Where the constrained conformation can mimic a substrate's transition
state.

This scaffold has been explored for developing novel therapeutics in areas such as
neurological and metabolic diseases, where precise modulation of complex biological targets is
essential.[1]

Part 4: Safety, Handling, and Storage

As a laboratory chemical, tert-butyl 1,8-diazaspiro[5.5]Jundecane-8-carboxylate requires
proper handling to ensure safety.

o Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves (e.g., nitrile) when handling the compound.
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» Handling: Use in a well-ventilated area or a chemical fume hood. Avoid breathing vapors or
dust. Avoid contact with skin and eyes.[6] Wash hands thoroughly after handling.

o Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C,
protected from light.[1][4] This minimizes degradation over time.

o Safety Data Sheet (SDS): Always consult the manufacturer-provided SDS for complete and
specific safety, handling, and disposal information before use. Related compounds are
classified as causing skin and eye irritation and may be harmful if swallowed.[7][8]

Conclusion

Tert-butyl 1,8-diazaspiro[5.5]undecane-8-carboxylate is more than just a chemical
intermediate; it is a strategic tool for medicinal chemists. Its rigid three-dimensional structure,
combined with the versatility of its orthogonal protection scheme, provides a reliable platform
for constructing novel and complex molecules with precisely controlled architectures. Its
application in drug discovery programs, particularly those targeting complex diseases,
underscores its importance as a high-value building block for developing the next generation of
therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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